N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide

• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(1-methyl-4,5-dihydrobenzo[e][1,3]benzothiazol-2-ylidene)pyridine-3-carboxamide
• InChI: InChI=1S/C18H15N3OS/c1-21-16-14-7-3-2-5-12(14)8-9-15(16)23-18(21)20-17(22)13-6-4-10-19-11-13/h2-7,10-11H,8-9H2,1H3
• InChI Key: FQIFWFCQYFOTEU-UHFFFAOYSA-N
• SMILES: CN1C2=C(CCC3=CC=CC=C32)SC1=NC(=O)C4=CN=CC=C4

Description

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide, also known as MNA, is a synthetic compound that has shown promising results in various scientific research studies. MNA is a type of thiazolium derivative that has been found to have potential therapeutic applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide works by inhibiting the activity of a key enzyme, called thioredoxin reductase (TrxR), which is involved in regulating cellular redox balance. By inhibiting TrxR, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide induces oxidative stress in cancer cells, leading to cell death. Additionally, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has been found to activate the p53 pathway, which is a tumor suppressor pathway that plays a critical role in preventing the development of cancer.
Biochemical and Physiological Effects:
N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has been shown to have a variety of biochemical and physiological effects, including the induction of oxidative stress, activation of the p53 pathway, and inhibition of cancer cell proliferation. Additionally, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has been found to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for a range of diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide in lab experiments is its high potency and selectivity, which allows for effective inhibition of TrxR at low concentrations. However, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has limited solubility in water, which can make it difficult to work with in certain experimental conditions. Additionally, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has not yet been extensively tested in vivo, and its safety and efficacy in humans have not been fully established.

Future Directions

There are several potential future directions for research on N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide. One area of interest is the development of more efficient synthesis methods for N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide, which could improve its accessibility and reduce its cost. Additionally, further studies are needed to fully understand the mechanisms underlying N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide's anti-cancer effects, as well as its potential applications in other areas, such as neurodegenerative diseases and inflammation. Finally, clinical trials are needed to evaluate the safety and efficacy of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide in humans, which could pave the way for its use as a therapeutic agent in the future.

Synthesis Methods

The synthesis of N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide involves the condensation of 2-amino-3-carboxamide pyridine with 2-bromo-1-methyl-4,5-dihydronaphthalene in the presence of a base. The resulting product is then subjected to further reactions to obtain the final compound, N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide.

Scientific Research Applications

N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has been extensively studied for its potential therapeutic applications, particularly in the field of cancer research. Studies have shown that N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has anti-proliferative effects on various cancer cell lines, including breast, prostate, and lung cancer. N-(1-methyl-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2(1H)-ylidene)nicotinamide has also been found to induce apoptosis, or programmed cell death, in cancer cells.